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Compound of Interest

Compound Name: Methyl 2-ethoxyacetate

Cat. No.: B042190

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-ethoxyacetate is a chemical compound with potential as a reaction solvent in various
chemical syntheses. This document provides a summary of its known properties and
theoretical applications based on its chemical structure and physical characteristics. It is
important to note that while the properties of Methyl 2-ethoxyacetate are documented, specific
examples of its use as a primary reaction solvent in published scientific literature and patents
are scarce. Therefore, the application notes provided herein are based on general principles of
organic chemistry and the expected behavior of a solvent with its characteristics.

Physicochemical Properties

A comprehensive summary of the key physical and chemical properties of Methyl 2-
ethoxyacetate is presented in Table 1. These properties are essential for determining its
suitability for specific reaction conditions and for safe handling.

Table 1: Physicochemical Properties of Methyl 2-ethoxyacetate[1]
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Property Value

IUPAC Name methyl 2-ethoxyacetate

Synonyms Methyl ethoxyacetate, Acetic acid, 2-ethoxy-,
methyl ester

CAS Number 17640-26-5

Molecular Formula C5H1003

Molecular Weight 118.13 g/mol

Appearance Colorless liquid (predicted)

Boiling Point 145-146 °C (predicted)

Melting Point Data not available

Density 0.999 g/cm? (predicted)

Solubility Soluble in many organic solvents.

Safety and Handling

Proper safety precautions are crucial when handling any chemical. The available safety data

for Methyl 2-ethoxyacetate is summarized in Table 2.

Table 2: Safety Information for Methyl 2-ethoxyacetate

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://www.benchchem.com/product/b042190?utm_src=pdf-body
https://www.benchchem.com/product/b042190?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Hazard Description

GHS Pictograms GHSO07 (Harmful)

H302: Harmful if swallowed. H315: Causes skin
Hazard Statements irritation. H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray. P280: Wear
protective gloves/protective clothing/eye
protection/face protection. P301+P312: IF
SWALLOWED: Call a POISON CENTER or
Precautionary Statements doctor/physician if you feel unwell. P302+P352:
IF ON SKIN: Wash with plenty of soap and
water. P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

Theoretical Applications as a Reaction Solvent

While specific, documented applications are limited, the physicochemical properties of Methyl
2-ethoxyacetate suggest its potential utility in several areas of chemical synthesis. Its
moderate boiling point makes it suitable for reactions requiring elevated temperatures without
the need for high-pressure apparatus. The presence of both an ether and an ester functional
group imparts a degree of polarity, suggesting it could be a suitable solvent for a range of polar
and nonpolar reactants.

Potential Advantages:

o Moderate Boiling Point: Allows for reactions to be conducted at temperatures between room
temperature and ~145°C, providing a good range for optimizing reaction kinetics.

o Aprotic Nature: As an aprotic solvent, it is suitable for reactions involving strong bases or
other reagents that are sensitive to acidic protons.
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e Solvating Properties: The combination of ether and ester functionalities may provide good
solubility for a variety of organic compounds, including those with moderate polarity.

Potential Areas of Application:

o Nucleophilic Substitution Reactions: Its polar aprotic nature could facilitate SN2 reactions by
solvating cations, thereby increasing the nucleophilicity of the corresponding anion.

o Ester and Ether Synthesis: Due to its structural similarity, it may serve as a suitable solvent
for the synthesis of other esters and ethers, potentially offering favorable solubility for starting
materials and reagents.

o Polymer Chemistry: It could potentially be used as a solvent for the synthesis or processing
of certain types of polymers where its specific solvating properties are advantageous.

Experimental Protocols (Theoretical Framework)

Disclaimer: The following protocols are theoretical and should be considered as a starting point
for investigation. They are not based on published experimental data using Methyl 2-
ethoxyacetate as a solvent. Researchers should conduct small-scale trials and thorough
safety assessments before proceeding.

General Protocol for a Nucleophilic Substitution
Reaction (e.g., Williamson Ether Synthesis)

This hypothetical protocol outlines the steps for a Williamson ether synthesis, a common type
of nucleophilic substitution reaction.

Reaction Setup Reaction ‘Work-up & Purification
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Caption: Hypothetical workflow for a Williamson ether synthesis.
Procedure:

o Under an inert atmosphere (e.g., nitrogen or argon), add the desired alcohol to a round-
bottom flask containing a magnetic stir bar.

o Carefully add sodium hydride (NaH) portion-wise at 0 °C.

e Add anhydrous Methyl 2-ethoxyacetate as the solvent.
 Allow the mixture to stir at room temperature for 30 minutes.
e Add the alkyl halide dropwise to the reaction mixture.

» Heat the reaction to a temperature between 60-120 °C and monitor the progress by thin-
layer chromatography (TLC).

o Upon completion, cool the reaction to room temperature and cautiously quench with water.
o Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

 Purify the crude product by column chromatography.

Logical Relationships in Solvent Selection

The decision to use a particular solvent is based on a variety of factors. The following diagram
illustrates the logical relationships in selecting a reaction solvent.
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Caption: Key factors influencing the choice of a reaction solvent.

Conclusion

Methyl 2-ethoxyacetate possesses properties that suggest its potential as a useful aprotic,
polar solvent for organic synthesis. However, a notable lack of published applications limits the
ability to provide detailed, validated experimental protocols. The information and theoretical
frameworks presented in these application notes are intended to serve as a guide for
researchers interested in exploring the use of Methyl 2-ethoxyacetate in their work. All
experimental investigations should be preceded by a thorough literature search for any new
information and a comprehensive safety assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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